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Compound of Interest

Compound Name: Butyl methyl sulfide

Cat. No.: B1581413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structural features of butyl methyl sulfide. The information is curated for professionals in
research and development, with a focus on delivering precise data and clear visualizations to
support scientific endeavors.

Chemical Identity and Structure

Butyl methyl sulfide, systematically known as 1-(methylthio)butane, is an organosulfur
compound belonging to the thioether (sulfide) class.[1][2] Its structure consists of a butyl group
and a methyl group attached to a sulfur atom.

Molecular Structure:
Caption: 2D chemical structure of Butyl Methyl Sulfide.

Physicochemical Properties

The following table summarizes the key physicochemical properties of butyl methyl sulfide,
compiled from various sources. This data is essential for understanding its behavior in different
experimental and environmental conditions.
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Property Value Source(s)
Molecular Formula CsH12S [1103114]
Molecular Weight 104.21 g/mol [11[31[5]
CAS Number 628-29-5 [11[31[5]
IUPAC Name 1-(methylsulfanyl)butane [1114]
SMILES ccccsc [11[3][4]
inChl InChl=1S/C5H12S/c1-3-4-5-6- (I
2/h3-5H2,1-2H3

Appearance Colorless liquid [11[3][6]
Odor Unpleasant [1][6]
Boiling Point 122-123 °C [51[6]
Melting Point -97.85 °C [51[7]
Density 0.85 g/cm?3 [5][6]
Flash Point 20 °C [51[6]

Vapor Pressure

2.1 mmHg at 25°C

[5]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
chemical compounds. The following spectroscopic data have been reported for butyl methyl
sulfide:

e Mass Spectrometry (MS): Mass spectral data is available through the NIST Mass
Spectrometry Data Center.[1][2]

o Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be used to identify
functional groups.[1]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 13C NMR: Data has been published by G. Barbarella, P. Dembech, and A. Fava in Organic

Magnetic Resonance.[1]

o H NMR: While specific data is not detailed in the provided search results, it is a standard

technique for characterizing such compounds.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of butyl methyl
sulfide are not available in the public domain search results. However, general methodologies
can be inferred.

Synthesis:

A common method for the synthesis of unsymmetrical sulfides like butyl methyl sulfide is the
Williamson ether synthesis adapted for thioethers. This typically involves the reaction of a
sodium thiolate with an alkyl halide. For butyl methyl sulfide, this could be the reaction of
sodium methanethiolate with 1-bromobutane or sodium butanethiolate with methyl iodide.

General Synthetic Workflow:
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General Synthetic Workflow for Butyl Methyl Sulfide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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